1-(2,5-dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine
Overview
Description
1-(2,5-dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine, also known as 2C-E, is a synthetic psychoactive substance that belongs to the phenethylamine class of drugs. It is a potent psychedelic compound that has gained popularity among recreational drug users in recent years. However, 2C-E is also a subject of scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 1-(2,5-dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine is not fully understood, but it is believed to work by binding to serotonin receptors in the brain. It is a potent agonist of the 5-HT2A receptor, which is responsible for the psychedelic effects of the drug.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-(2,5-dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine include altered perception, mood, and thought processes. It can also cause changes in heart rate, blood pressure, and body temperature. Long-term use of 1-(2,5-dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine has been associated with adverse effects on mental health and cognitive functioning.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2,5-dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine in lab experiments include its potency and selectivity for the 5-HT2A receptor, which allows for more specific and targeted research. However, its psychoactive effects can also pose a risk to researchers and require strict safety protocols. Additionally, the legal status of 1-(2,5-dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine in many countries may limit its availability for research purposes.
Future Directions
Future research on 1-(2,5-dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine could focus on its potential therapeutic applications in the treatment of mental health disorders and addiction. It could also explore the mechanisms of action of the drug and its effects on brain function. Further studies on the safety and long-term effects of 1-(2,5-dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine use could also be conducted to better understand its risks and benefits.
Synthesis Methods
The synthesis of 1-(2,5-dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine involves the condensation of 2,5-dimethylphenylacetonitrile with 4-ethylcyclohexanone followed by reduction of the resulting imine with sodium borohydride. The final product is obtained after purification by column chromatography.
Scientific Research Applications
1-(2,5-dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine has been found to have potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been studied for its potential use in the treatment of addiction to other substances such as alcohol and opioids.
properties
IUPAC Name |
1-(2,5-dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32N2/c1-4-18-7-9-19(10-8-18)21-11-13-22(14-12-21)20-15-16(2)5-6-17(20)3/h5-6,15,18-19H,4,7-14H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVTJDBHHUDZTIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC(CC1)N2CCN(CC2)C3=C(C=CC(=C3)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dimethylphenyl)-4-(4-ethylcyclohexyl)piperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[2-(2-methylphenoxy)propanoyl]morpholine](/img/structure/B5973847.png)
![2-(4-methoxyphenyl)-3,5-dimethyl-N-[2-(4-morpholinyl)ethyl]pyrazolo[1,5-a]pyrimidin-7-amine](/img/structure/B5973857.png)
![2-(4-methyl-1,2,5-oxadiazol-3-yl)-N-{[2-(2-methylphenoxy)-3-pyridinyl]methyl}acetamide](/img/structure/B5973865.png)
![N-[4-(benzyloxy)phenyl]-2,4,6-trimethylbenzenesulfonamide](/img/structure/B5973870.png)
![2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N-(2-isopropylphenyl)acetamide](/img/structure/B5973878.png)
![2-chloro-N-({1-[(5-ethyl-3-isoxazolyl)carbonyl]-3-piperidinyl}methyl)benzamide](/img/structure/B5973882.png)
![4-{[6-oxo-1-(2-phenylethyl)-3-piperidinyl]carbonyl}-1,4-diazepane-1-carbaldehyde](/img/structure/B5973909.png)
![N-[4-(3-bromo-4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methylbutanamide](/img/structure/B5973912.png)
![N-(6-{[(4-chlorophenyl)thio]methyl}-4-oxo-1,4-dihydro-2-pyrimidinyl)-N'-(4-phenoxyphenyl)guanidine](/img/structure/B5973914.png)
![2-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-{[1-(2-pyrimidinyl)-3-piperidinyl]methyl}-1,3-oxazole-4-carboxamide](/img/structure/B5973922.png)
![1-methyl-2-[(4-phenyl-1-piperazinyl)carbonyl]-1H-indole](/img/structure/B5973936.png)
![2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 3-methoxybenzoate](/img/structure/B5973949.png)
![7-(3,4-dimethoxybenzyl)-3-(4-fluorophenyl)-2-methylpyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one](/img/structure/B5973959.png)